6-(((5-(cyclopropanecarboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-(m-tolyloxy)acetate

• IUPAC Name: [6-[[5-(cyclopropanecarbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] 2-(3-methylphenoxy)acetate
• InChI: InChI=1S/C21H19N3O6S2/c1-12-3-2-4-14(7-12)29-10-18(26)30-17-9-28-15(8-16(17)25)11-31-21-24-23-20(32-21)22-19(27)13-5-6-13/h2-4,7-9,13H,5-6,10-11H2,1H3,(H,22,23,27)
• InChI Key: XUPHNFJWGZKRLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)OC2=COC(=CC2=O)CSC3=NN=C(S3)NC(=O)C4CC4
• Molecular Formula: C21H19N3O6S2
• Molecular Weight: 473.5 g/mol

Description

6-(((5-(cyclopropanecarboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-(m-tolyloxy)acetate is a useful research compound. Its molecular formula is C21H19N3O6S2 and its molecular weight is 473.52. The purity is usually 95%.
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Scientific Research Applications

Synthetic and Theoretical Aspects

One study focuses on the synthetic and theoretical aspects of Dimroth rearrangement involving pyran derivatives, similar in complexity to the compound . The research elucidates two alternative directions for thermal transformation, leading to new rearrangement processes and the potential for creating novel heterocyclic compounds. This study lays the groundwork for understanding the reactivity and transformation pathways of such complex molecules, which could be crucial for designing new materials and pharmaceuticals (Subbotina et al., 2005).

Biological Activities

Several studies have explored the synthesis and biological evaluation of novel derivatives with structures bearing resemblance to the target compound, showcasing their potential as antimicrobial, anti-inflammatory, and anticancer agents. For instance, novel pyrazolopyrimidines derivatives were synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, indicating a promising avenue for therapeutic applications (Rahmouni et al., 2016).

Another study synthesized thiadiazole pyrazolene anthranilic acid derivatives, assessing their anti-inflammatory and analgesic activities. This underscores the potential of such compounds in developing new medications for inflammatory diseases (Kumar, 2022).

Antimicrobial Properties

Research into 1,3,4-thiadiazole derivatives of 2-(4-formyl-2-methoxyphenoxy) acetic acid revealed significant antimicrobial activities against various strains of microbes. This highlights the importance of these compounds in addressing antibiotic resistance and developing new antimicrobial agents (Noolvi et al., 2016).